Two-dimensional (2D) platinum telluride (PtTe2), which is one of the promising metallic transition metal dichalcogenides, has been proven as an essential candidate for electronic devices, magnetic devices, type-II Dirac fermions, topological superconductors, and other optoelectronic applications. However, the formation and thermal transport as important thermoelectric (TE) device applications have not been realized in large-area 2D PtTe2 films due to their semi-metallic properties. Here, we report an innovative approach to enhance the in-plane TE power factors by piling the metallic PtTe2 films on high-resistance (> 10 MΩ) intrinsic MoS2 films to form bilayer-PtTe2/MoS2 (5 nm/7 nm)//sapphire and trilayer-PtTe2/MoS2/MoS2 (5 nm/7 nm/7 nm)//sapphire heterostructures via wet-transfer stacking method. Such approaches can be achieved by utilizing 2D/2D heterostructure to increase the electron effective mass due to the strong electron–electron interaction at interface under temperature gradient along the samples and ultimately increase Seebeck coefficients via interface-driven Seebeck effect along with a metallic high-conductivity top-PtTe2 films. The trilayer-stacked PtTe2/MoS2/MoS2 heterostructures exhibit an extremely high Seebeck coefficient of −21.6 μV/K and power factor of ∼0.2 mW/m·K2, which are 231 % and ∼727 %, higher than those of the metallic 5-nm-thick single PtTe2 film on the sapphire substrate, respectively. Our new physics and observation can pave the way toward an effective strategy for understating 2D/2D TMDC heterostructure materials for high Fig.-of-merit TE energy harvesting devices.

Lead-free inorganic perovskites have emerged as a promising material for energy harvesting applications, owing to their superior optoelectronic properties. This enables the insertion of lead-free halide perovskites into polyvinylidene difluoride (PVDF) to feasibly enhance its piezoelectric coefficient. Consequently, piezoelectric nanogenerators based on PVDF composite have evolved as a futuristic, sustainable, and renewable energy alternative due to their flexible, durable, and nontoxic behavior. Herein, we realized a novel composite by incorporating different mass-fractions of pre-synthesized CsCuCl3 particles in the polymer matrix. Notably, the composite containing 4 wt% CsCuCl3 perovskite nucleates an optimum electroactive phase fraction of about ∼93 %. A first-principles investigation is also carried out in order to fully comprehend the interfacial interaction of the PVDF dipole with the CsCuCl3 system. Thereafter, the piezo-sensors are fabricated utilizing the composites, where the 4 wt% CsCuCl3/PVDF- based device delivered optimal output performance owing to its highest electroactive phase. This optimized device, viz., PNG 4 achieves an open-circuit voltage and short-circuit current of ∼73.2 V and ∼5.44 μA, respectively. Besides, the optimized device could operate as a piezo-resistive sensor as well as a pressure sensor. An excellent sensing performance was achieved from the PNG 4 device, where the sensing parameter (∆II0) reached values as high as ∼98.7. The optimized device is efficient in the low-pressure region and exhibits a high sensitivity of 13.8 kPa−1 with notable response ≤26ms and recovery time≤75ms. Furthermore, the device is capable of sensing different bending states with a sensitivity of 0.5/degree, which proves its potential for applications in human health care monitoring regarding self-powered real-time respiratory monitoring systems.

Advances in the processing of natural biomaterials have brought to the fore new approaches for the development of biofriendly and sustainable triboelectric nanogenerators (TENGs). In particular, bacterial cellulose (BC)-based TENGs have attracted considerable attention even though they still lack the key combination for transient wearable electronics. Herein, we report on a novel and facile method for in situ chemical modification of BC for the fabrication of degradable, breathable and biocompatible triboelectric nanogenerators (TENG). To achieve that, nanocoatings of polydopamine, polypyrrole or SiO2 have been used to decorate BC nanofibrils and thus tune the surface potential of the BC layer. Such a modification enables the repositioning of BC in the triboelectric series, allowing for the fabrication of various BC-based TENG devices. Polydopamine based BC TENG is found to exhibit superior performance (when coupled with a PVDF as negative triboelectric) with a maximum output voltage of ∼1010 V and a power density of ∼8.7 W/m2, a 7-fold enhancement in the power density as compared to pristine BC (VOC = 530 V and Pout = 1.1 W/m2). It is worthmentioning that all the nanocoated-BC films are found to be breathable, bio-/hemo-compatible and degradable, fulfilling the main criteria for transient electronics. As a proof of concept, we also demonstrate an on-body biomechanical energy harvester based on a single electrode All-BC TENG with the capability to generate an output voltage of 40 V upon physical motion. This TENG technology provides a unique combination of properties and has the potential to be implemented in wearables electronics and in vivo applications.

Triboelectricity and mechanoluminescence (ML) arise from the same physical processes of charge separation and recombination within the material. By measuring both phenomena simultaneously, researchers can gain insights into the nature and extent of charge separation and recombination, as well as the correlation between mechanical stress and light emission. This work shows that a composite based on polydimethylsiloxane (PDMS)/ ZnS:Cu particles possess the ideal ML and can also generate electric output by contact electrification. Using mechanoluminescent materials in wearable devices offers a non-invasive and reliable way to measure mechanical deformation and stress, generating crucial data for a wide range of applications. The single-electrode mode-based triboelectric nanogenerator (TENG) was developed to realize the simultaneous ML and TENG output. During pressing motion, the PDMS/ ZnS: Cu-based TENG device delivered an electrical output of 210 V and 800 nA. Furthermore, the bending motion was then utilized to demonstrate the simultaneous ML and TENG output during various self-powered applications, such as the monitoring of bent body parts, finger joints, and harnessing wind flow.

Data-driven technologies, like Internet-of-Everything, which enables intelligence, rely on photoelectric elements, electronics, and communications. The conventional framework possesses optics, signal-processing, power supplies, and redundancies, which are riddles in its utilization. Optical wireless communication (OWC) can liberate such constraints, empowering widespread deployment to assemble information from surrounding objects and their energy efficiency. This study proposes a transparent photovoltaic (TPV) window that generates onsite-power and is suitable for indoor illumination for machine-learning. A TPV framework exhibited bifacial performance, including fast photoresponse and spectral responsivity, suitable for indoor illumination. For OWC, the spike-induced photoresponse is examined for pyroelectric ZnO and silver nanowire-embedded TPV devices, resulting in a notable binarization scheme and superior reliability of the optical signal. Owing to an ultrafast spike in the current, which flips from negative to positive current values and vice-versa upon optical signaling, preprocessing-free decoding of Morse-code is enabled to ensure the data-reliability of the optical signal of the 420 nm wavelength. In contrast to the Si device, the TPV device decodes a fast Morse-code carrying an optical signal >10,000 Hz with greater reliability. The results obtained for the TPV device with machine learning features provide a guiding significance for the development of high-performance, and reliable informatics.

Smart packaging plays a crucial role in safeguarding products, monitoring their quality, and ensuring supply chain efficiency during distribution and transportation. However, the extensive use of sensors in smart packaging systems requires a sustainable power supply for long-term monitoring. Unfortunately, portable batteries may not meet the needs for next-generation smart packaging as they have a limited lifetime, are heavy, and may cause environmental pollution after use. To address this issue, we propose a self-powered integrated smart packaging system driven by a novel desiccant-based triboelectric nanogenerator (D-TENG). The D-TENG is designed using a contact-separation mode and includes a paperboard-based honeycomb frame, two PTFE/Cu triboelectric layers, and desiccants stored in the honeycomb holes as the freestanding triboelectric material. We systematically investigate the significant parameters affecting the energy harvesting performance of the D-TENG, including the type of desiccants, frame height, number of honeycomb holes, frequency and amplitude of external excitation, and device orientation with the vibration direction. Furthermore, we demonstrate a self-powered integrated smart packaging system based on the D-TENGs that harvests vibration energy to power sensors integrated into the package. This research provides a practical strategy to continuously monitor the status and quality of packaged products throughout the supply chain for an extended period, reducing food waste and ensuring a complete record of logistics history in vaccine delivery.

The undesired segregation of inactive secondary phase that randomly distributed across the perovskite film is detrimental to charge-carrier transport dynamics and light stability. However, in-depth studies for understanding the underlying chemical reaction mechanism and the relationship between phase structural configuration and physical properties are still lacking. Herein, the segregation behavior of the inactive secondary phase and the underlying microcosmic mechanism regarding ionic chemical replacement reaction and lattice reconfiguration process are systematically elaborated. A high-quality perovskite-PbI2 heterojunction film is constructed via converting the three-dimensional PbI2 photoactive phase into a two-dimensional inactive phase, alleviating the energetic disorder of carrier dynamics and photochemical dissociation. The resultant perovskite solar cells achieve an efficiency of 24.23% with excellent light-resistance. The dissociation energetics of phase dimensional structure is theoretically analyzed. This work provides new insights into crystal structure design for constructing high-quality perovskite heterojunction devices.

The triboelectric properties of the tribolayers are essential factors affecting the current density of triboelectric nanogenerators (TENGs). To enhance the current density, composites have been developed to tune their triboelectric properties. Previous studies have reported enhanced TENG performance with composite materials, primarily based on their composition, while chemical interactions between the components have been less analyzed. In this study, we report a novel approach to improve the current density of a TENG by introducing dipole-dipole interactions between a nylon filter membrane and graphene oxide (GO) through hydrogen bonds. The Raman spectroscopy confirmed the occurrence of the interactions resulting from hydrogen bonding. The enhancing mechanisms of hydrogen bonds were further analyzed by Kelvin probe force microscope (KPFM) measurement, which demonstrated that hydrogen bonding could influence the surface potential of the coated GO, leading to increased output of the nylon/GO@NFM TENG (NGN-TENG). Our results show that an ultrahigh current density of 1757 mA·m-2 was obtained with a 2 × 2 cm2 NGN-TENG. Additionally, we demonstrated the feasibility of using the NGN-TENG as a motion sensor to sense finger motions. These findings suggest that the introduction of hydrogen bonds in TENG composites can provide a promising route for improving their performance.

The development of efficient oxygen evolution reaction (OER) electrocatalysts is of vital importance for acidic water decomposition. Currently, the rutile structured RuO2 is considered to be the best candidate and has been studied widely. However, the state-of-the-art rutile RuO2 still suffers from unsatisfactory activity and stability, while other crystalline structures of Ru-based oxides are seldom reported as OER electrocatalysts. The present work, for the first time, successfully synthesizes orthorhombic (Ru, Mn)2O3 electrocatalyst through cation exchange. The orthorhombic (Ru, Mn)2O3 particles exhibit the outstanding electrocatalysis performance as OER electrocatalyst, showing an ultralow overpotential of 168 mV at 10 mA cm-2 in acidic water and good stability in 40 hours of OER. The outstanding electrocatalysis performance is attributed to the distinct Ru d-band structure together with the larger surface density of Ru active site, which reduces the free energy of the rate-limiting step during OER.

Fueled by the recent proliferation of energy-efficient and energy-autonomous or self-powered nanotechnology-based wearable smart systems, human motion intention prediction (MIP) plays a critical role in a wide range of applications, such as rehabilitation and assistive robotics, to enable more natural, biologically inspired, and seamless integrated motion assistance task execution, including for elders and physically impaired patients. With the increasing complexity of human-machine interactions and the need for personalized assistance, there is a growing demand for real-time and accurate MIP systems. This review aims to provide a comprehensive understanding of the interdisciplinary field of MIP, under the logic of its physiological foundations, by discussing state-of-the-art sensing technologies, including brain-computer interfaces (BCI), electromyography (EMG), and motion sensors, alongside the relevant data processing techniques and decoding algorithms. We emphasize the importance of fostering collaboration among scholars from different domains to capture the intricate dependencies between the set of stimuli and responses of the central nervous system and the activation of the complex set of muscles and joints that produce human motion. By offering insights into the recent advancements and future prospects of the field, this review seeks to stimulate further research and innovation in the rapidly evolving area of human motion intention prediction, for a future where technologies understand and respond to complex human intentions patterns, anticipating their needs.